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Compound of Interest

Compound Name: 1,2-Dibromotetrafluoroethane

Cat. No.: B104034 Get Quote

Essential Safety and Handling Guide for 1,2-
Dibromotetrafluoroethane
For Immediate Reference: Operational and Safety Protocols

This document provides crucial safety and logistical information for the handling and disposal

of 1,2-Dibromotetrafluoroethane (also known as Halon 2402), tailored for researchers,

scientists, and drug development professionals. Adherence to these guidelines is essential for

ensuring personal safety and proper management of this chemical.

Personal Protective Equipment (PPE)
When handling 1,2-Dibromotetrafluoroethane, a comprehensive PPE strategy is required to

prevent exposure. The following table summarizes the recommended PPE. It is critical to note

that specific quantitative data, such as glove breakthrough times, for 1,2-
Dibromotetrafluoroethane is not readily available. Therefore, recommendations for glove

selection are based on guidelines for halogenated hydrocarbons.
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Body Part
Personal Protective

Equipment

Specifications and

Recommendations

Respiratory NIOSH-approved Respirator

A full-face chemical cartridge

respirator with organic vapor

cartridges is recommended. A

half-face respirator with the

same cartridges in conjunction

with airtight goggles is a viable

alternative, though it offers a

lower level of protection.

Hand Chemical-Resistant Gloves

Butyl rubber gloves are

recommended for handling

halogenated aliphatic

compounds.[1] Nitrile and

PVC-coated nitrile gloves are

not recommended.[1] Due to

the lack of specific

breakthrough time data, it is

crucial to change gloves

immediately upon any sign of

contamination or degradation.

Eye/Face
Safety Goggles and Face

Shield

Use tightly fitting safety

goggles. A face shield should

be worn in situations where

splashing is a risk.

Body Chemical-Resistant Clothing

Wear appropriate chemical-

resistant protective clothing to

prevent skin contact. A lab coat

or chemical-resistant apron

should be worn.

Footwear Closed-toe Shoes

Closed-toe shoes are

mandatory in any laboratory

setting where chemicals are

handled.
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Safe Handling and Storage
Ventilation: Always handle 1,2-Dibromotetrafluoroethane in a well-ventilated area,

preferably within a chemical fume hood.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and active metals.[2] Keep containers tightly closed.

Hygiene: Avoid eating, drinking, or smoking in areas where this chemical is handled. Wash

hands thoroughly after handling.

Emergency Procedures and First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove

contaminated clothing and wash it before reuse.[4] If irritation persists, seek medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person.[3] Seek immediate medical attention.

Spill and Disposal Plan
Spill Response Workflow

The following diagram outlines the procedural steps for managing a spill of 1,2-
Dibromotetrafluoroethane.
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Workflow for 1,2-Dibromotetrafluoroethane Spill

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(Full-face respirator, Butyl rubber gloves, Chemical-resistant clothing)

Contain the Spill with Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous Material

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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